Cas no 111630-85-4 (Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis-)

• Product Name: Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis-
• CAS No: 111630-85-4
• MF: C₂₂H₂₆O₉
• MW: 434.436447620392
• MDL: MFCD31617955
• CID: 5230517
• Update Time: 2025-11-01

Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis-

• MDL： MFCD31617955
• Inchi： 1S/C22H26O9/c23-21(24)17-1-5-19(6-2-17)30-15-13-28-11-9-27-10-12-29-14-16-31-20-7-3-18(4-8-20)22(25)26/h1-8H,9-16H2,(H,23,24)(H,25,26)
• InChI Key： FTYCNBNPTUWVET-UHFFFAOYSA-N
• SMILES： O(CCOCCOC1=CC=C(C=C1)C(O)=O)CCOCCOC1=CC=C(C=C1)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis-

Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis- and CAS No. 111630-85-4: A Comprehensive Overview

Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis- is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by the CAS number CAS No. 111630-85-4, exhibits unique properties that make it a subject of interest for various applications, particularly in the development of novel materials and therapeutic agents. The intricate architecture of this molecule, characterized by its multiple ether linkages and benzene rings, contributes to its distinct chemical behavior and potential utility.

The study of such compounds is increasingly relevant in contemporary research, where the demand for innovative molecular structures with tailored properties is ever-growing. The benzene ring moiety is a cornerstone in organic chemistry, known for its stability and aromaticity, while the presence of multiple ether linkages introduces flexibility and reactivity that can be exploited for specific purposes. This combination makes Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis- a promising candidate for further exploration.

In recent years, researchers have been exploring the potential of complex organic molecules like this one in various fields. One of the most notable areas is pharmaceutical development. The unique structure of CAS No. 111630-85-4 suggests that it may possess properties suitable for drug design and delivery systems. Specifically, the multiple ether linkages could serve as binding sites for biological targets or as platforms for modifying pharmacokinetic profiles. This has led to investigations into its potential as an intermediate in synthesizing novel therapeutic agents.

The compound's molecular design also makes it an interesting candidate for materials science applications. The presence of rigid aromatic units combined with flexible ether chains can lead to materials with enhanced mechanical properties or specific interactions with other molecules. For instance, such structures could be used to develop polymers with tailored thermal stability or to create functional coatings that exhibit particular chemical behaviors. These applications are particularly relevant in industries requiring advanced material solutions.

The synthesis of Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis- presents unique challenges due to its complex structure. However, advancements in synthetic chemistry have made it increasingly feasible to produce such molecules with high precision. Techniques such as controlled polymerization and strategic functional group transformations are being employed to construct these intricate frameworks efficiently. These advancements not only facilitate the production of the compound but also open up new avenues for modifying its properties to suit specific needs.

The potential applications of this compound extend beyond pharmaceuticals and materials science. In agrochemicals, for example, derivatives of benzoic acid have shown promise as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems effectively. The structural features of CAS No. 111630-85-4, particularly the presence of multiple hydroxyl groups and ether linkages, could enhance its efficacy in these roles by improving solubility and bioavailability.

In environmental science, the study of such compounds also holds significance. Understanding how complex organic molecules behave in natural systems can provide insights into pollution processes and aid in the development of more effective remediation strategies. The stability and reactivity of benzoic acid derivatives can influence their persistence in ecosystems and their potential impact on environmental health. Research into these aspects is crucial for developing sustainable practices that minimize ecological harm.

The interdisciplinary nature of research involving compounds like Benzoic acid, 4,4'-[oxybis(2,1-ethanediyloxy-2,1-ethanediyloxy)]bis- underscores the importance of collaboration across different scientific fields. Chemists work alongside biologists and material scientists to explore the full potential of these molecules. This collaborative approach not only accelerates discovery but also ensures that research findings are applicable across multiple domains.

In conclusion, CAS No. 111630-85-4 represents a fascinating example of how complex molecular structures can lead to novel applications in various sectors. Its unique combination of aromatic stability and flexible ether linkages makes it a versatile platform for further research and development. As our understanding of organic chemistry continues to evolve，so too will the possibilities for harnessing the potential of such specialized compounds.